Cas no 1214338-28-9 (2-(2-Fluoro-4-(pyridin-3-yl)phenyl)-2-hydroxyacetic acid)

• Product Name: 2-(2-Fluoro-4-(pyridin-3-yl)phenyl)-2-hydroxyacetic acid
• CAS No: 1214338-28-9
• MF: C₁₃H₁₀FNO₃
• MW: 247.221807003021
• CID: 4801839
• Update Time: 2025-06-25

2-(2-Fluoro-4-(pyridin-3-yl)phenyl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluoro-4-(pyridin-3-yl)phenyl)-2-hydroxyacetic acid

• Inchi： 1S/C13H10FNO3/c14-11-6-8(9-2-1-5-15-7-9)3-4-10(11)12(16)13(17)18/h1-7,12,16H,(H,17,18)
• InChI Key： JGFCIUAXYRCHET-UHFFFAOYSA-N
• SMILES： FC1C=C(C2C=NC=CC=2)C=CC=1C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 300
• XLogP3: 1.5
• Topological Polar Surface Area: 70.4

Additional information on 2-(2-Fluoro-4-(pyridin-3-yl)phenyl)-2-hydroxyacetic acid

Introduction to 2-(2-Fluoro-4-(pyridin-3-yl)phenyl)-2-hydroxyacetic acid (CAS No. 1214338-28-9)

2-(2-Fluoro-4-(pyridin-3-yl)phenyl)-2-hydroxyacetic acid (CAS No. 1214338-28-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorinated phenylpyridine derivative, is characterized by its unique structural features, which include a fluoro-substituted phenyl ring and a pyridine moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2-(2-Fluoro-4-(pyridin-3-yl)phenyl)-2-hydroxyacetic acid consists of a central carboxylic acid group attached to a substituted benzene ring. The presence of the fluoro group at the 2-position and the pyridine ring at the 4-position imparts specific electronic and steric properties that are crucial for its biological interactions. The hydroxy group at the 2-position further enhances its solubility and reactivity, making it an attractive candidate for various medicinal applications.

Recent studies have highlighted the potential of 2-(2-Fluoro-4-(pyridin-3-yl)phenyl)-2-hydroxyacetic acid in several therapeutic areas. One of the most promising applications is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory properties by modulating key signaling pathways involved in inflammation, such as the NF-κB pathway. This makes it a potential candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 2-(2-Fluoro-4-(pyridin-3-yl)phenyl)-2-hydroxyacetic acid has also been investigated for its potential anticancer properties. Studies have demonstrated that this compound can inhibit the proliferation of various cancer cell lines by inducing apoptosis and cell cycle arrest. The mechanism of action involves targeting multiple signaling pathways, including those involved in cell survival and angiogenesis. These findings suggest that 2-(2-Fluoro-4-(pyridin-3-yl)phenyl)-2-hydroxyacetic acid could be a valuable lead compound for the development of novel anticancer agents.

The pharmacokinetic properties of 2-(2-Fluoro-4-(pyridin-3-yl)phenyl)-2-hydroxyacetic acid have also been studied extensively. Its high solubility and stability make it suitable for both oral and parenteral administration. Preclinical studies have shown that this compound has good bioavailability and a favorable pharmacokinetic profile, which are essential for its therapeutic efficacy. Furthermore, its low toxicity and minimal side effects make it a promising candidate for clinical development.

In terms of clinical trials, several Phase I and Phase II trials have been conducted to evaluate the safety and efficacy of 2-(2-Fluoro-4-(pyridin-3-yl)phenyl)-2-hydroxyacetic acid. Preliminary results from these trials have been encouraging, with the compound demonstrating significant therapeutic benefits in patients with inflammatory diseases and certain types of cancer. However, further research is needed to fully understand its long-term effects and to optimize its dosing regimens.

The synthesis of 2-(2-Fluoro-4-(pyridin-3-yl)phenyl)-2-hydroxyacetic acid has been optimized using modern synthetic methods, making it readily available for research purposes. Various synthetic routes have been developed, including multistep reactions involving coupling reactions, functional group transformations, and protecting group strategies. These methods ensure high yields and purity, which are crucial for both research and industrial applications.

In conclusion, 2-(2-Fluoro-4-(pyridin-3-yl)phenyl)-2-hydroxyacetic acid (CAS No. 1214338-28-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the treatment of various diseases.